Cas no 1196146-26-5 (2-bromo-5-(prop-2-yn-1-yl)pyridine)

• Product Name: 2-bromo-5-(prop-2-yn-1-yl)pyridine
• CAS No: 1196146-26-5
• MF: C₈H₆BrN
• MW: 196.043941020966
• CID: 2616378
• PubChem ID: 72212467
• Update Time: 2025-07-02

2-bromo-5-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-prop-2-ynylpyridine
• 2-bromo-5-(prop-2-yn-1-yl)pyridine
• EN300-1895509
• 2-BROMO-5-(PROP-2-YNYL)PYRIDINE
• AB69172
• SCHEMBL13535452
• 1196146-26-5

• Inchi： 1S/C8H6BrN/c1-2-3-7-4-5-8(9)10-6-7/h1,4-6H,3H2
• InChI Key： PSCPOSWBTTYVBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC#C

Computed Properties

• Exact Mass: 194.96836g/mol
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-5-(prop-2-yn-1-yl)pyridine

Comprehensive Overview of 2-bromo-5-(prop-2-yn-1-yl)pyridine (CAS No. 1196146-26-5)

2-bromo-5-(prop-2-yn-1-yl)pyridine (CAS No. 1196146-26-5) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a propargyl group at the 5-position, making it a valuable intermediate for click chemistry applications and cross-coupling reactions. Its molecular structure (C₈H₆BrN) combines the reactivity of a halogenated aromatic system with the versatility of an alkyne functionality, enabling diverse synthetic transformations.

Recent studies highlight the growing demand for 2-bromo-5-(prop-2-yn-1-yl)pyridine in drug discovery, particularly for constructing kinase inhibitors and PET radiotracers. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "alkyne-containing building blocks," reflecting its relevance in high-throughput screening libraries. The compound’s prop-2-yn-1-yl moiety allows efficient Huisgen cycloaddition (azide-alkyne click chemistry), a technique widely adopted for bioconjugation and nanomaterial functionalization.

From an industrial perspective, CAS No. 1196146-26-5 is pivotal in synthesizing crop protection agents and electronic materials. Its bromine atom facilitates palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), addressing queries like "how to modify pyridine rings" or "bromo-alkyne coupling strategies." Environmental scientists also explore its degradation pathways, aligning with trends in "green chemistry for heterocycles."

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its utility. Analytical data (e.g., ¹H NMR: δ 8.41 (d, 1H), 7.72 (dd, 1H), 3.58 (d, 2H), 2.28 (t, 1H)) support its characterization. As interest grows in "tailored pyridine scaffolds," 2-bromo-5-(prop-2-yn-1-yl)pyridine remains a key player in advancing precision chemistry.

Emerging applications include its use in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its rigid-rod geometry aids in porous material design. FAQs such as "how to store propargyl pyridines" underscore practical handling considerations—recommendations include inert atmosphere storage to prevent oxidative dimerization of the alkyne group.

In summary, 1196146-26-5 exemplifies innovation at the intersection of organic synthesis and materials science. Its dual functionality (electrophilic bromine + nucleophilic alkyne) positions it as a cornerstone for developing next-generation functional molecules, resonating with contemporary searches for "multifunctional pyridine reagents."